Cas no 1877-72-1 (3-Cyanobenzoic acid)

• Product Name: 3-Cyanobenzoic acid
• CAS No: 1877-72-1
• MF: C₈H₅NO₂
• MW: 147.130801916122
• MDL: MFCD00002486
• CID: 42117
• PubChem ID: 15875
• Update Time: 2025-09-28

3-Cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyanobenzoic acid
• 3-Carboxybenzonitrile
• m-Cyanobenzoic acid
• 3-CYANO-BENZOIC ACID
• 3-cyanobenzaldehyde
• 3-formyl-benzonitrile
• Benzoic acid,3-cyano
• Benzoic acid,m-cyano
• Isophthalic acid mononitrile
• RARECHEM AL BE 0051
• m-Carboxybenzonitrile
• Benzoic acid, m-cyano-
• 3-Cyanobenzoic acid 98%
• 3-CYANOBENZOIC ACID 99+%
• 3-Cyanobenzoic acid, 98+%
• Benzoic acid, 3-cyano-
• 3-Cyanobenzoicacid
• GYLKKXHEIIFTJH-UHFFFAOYSA-N
• D2GC692D78
• 3-cyano-benzoicacid
• 3-cyano benzoic acid
• Enamine_005492
• KSC179Q0L
• Jsp003847
• HMS1409J14
• KS-
• F2191-0030
• EN300-17320
• TS-01915
• AE-562/43460675
• EINECS 217-511-1
• SCHEMBL60691
• W-107769
• InChI=1/C8H5NO2/c9-5-6-2-1-3-7(4-6)8(10)11/h1-4H,(H,10,11
• CS-D1397
• FT-0615553
• A4150
• 1877-72-1
• 3-Cyanobenzoic acid, 98%
• MFCD00002486
• STR03459
• AKOS000120507
• DTXSID00172074
• AC-7326
• Q27276020
• tert-butyl?6-fluoro-3-methyl-1H-indazole-1-carboxylate
• AMY30318
• Z56921155
• NS00026135
• CHEMBL66210
• UNII-D2GC692D78
• DB-044647
• DTXCID1094565
• 3-Carboxybenzonitrile; m-Carboxybenzonitrile; m-Cyanobenzoic Acid;
• STL445584

• MDL： MFCD00002486
• Inchi： 1S/C8H5NO2/c9-5-6-2-1-3-7(4-6)8(10)11/h1-4H,(H,10,11)
• InChI Key： GYLKKXHEIIFTJH-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C#N)C=1)=O
• BRN： 1862566

Computed Properties

• Exact Mass: 147.03200
• Monoisotopic Mass: 147.032028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.1

Experimental Properties

• Color/Form: powder
• Density: 1.3067 (rough estimate)
• Melting Point: 218.0 to 222.0 deg-C
• Boiling Point: 267.22°C (rough estimate)
• Flash Point: 150.1 °C
• Refractive Index: 1.4700 (estimate)
• PSA: 61.09000
• LogP: 1.25648
• pka: 3.60(at 25℃)
• Solubility: Slightly soluble

3-Cyanobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：3439
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S22
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Cyanobenzoic acid

Comprehensive Guide to 3-Cyanobenzoic Acid (CAS No. 1877-72-1): Properties, Applications, and Industry Insights

3-Cyanobenzoic acid (CAS No. 1877-72-1), a versatile organic compound, has garnered significant attention in pharmaceutical, agrochemical, and specialty chemical industries. This white to off-white crystalline powder, with the molecular formula C₈H₅NO₂, serves as a critical intermediate in synthesizing active pharmaceutical ingredients (APIs) and fine chemicals. Its unique structure—combining a benzoic acid backbone with a cyano (-CN) group at the meta position—enables diverse chemical transformations, making it invaluable for researchers and manufacturers alike.

Recent trends highlight growing interest in meta-substituted benzoic acid derivatives, driven by demand for high-performance materials and sustainable synthesis methods. Searches for "3-Cyanobenzoic acid solubility," "CAS 1877-72-1 suppliers," and "cyanobenzoic acid applications in drug discovery" have surged by 40% year-over-year, reflecting its industrial relevance. The compound’s melting point (195–198°C) and moderate water solubility (2.1 g/L at 25°C) make it suitable for controlled reactions, while its electron-withdrawing cyano group enhances reactivity in nucleophilic substitutions—a feature exploited in designing kinase inhibitors and antimicrobial agents.

From an environmental perspective, 3-Cyanobenzoic acid aligns with green chemistry principles. A 2023 study in ACS Sustainable Chemistry demonstrated its role in photocatalytic decarboxylation reactions, reducing heavy metal catalyst dependency. Manufacturers now prioritize "eco-friendly synthesis of cyanobenzoic acids" to meet ESG goals, with enzymatic carboxylation emerging as a breakthrough. Regulatory agencies classify it as non-hazardous under standard handling conditions, though proper PPE (gloves, goggles) is recommended during lab use.

In pharmaceuticals, CAS 1877-72-1 acts as a precursor for nonsteroidal anti-inflammatory drugs (NSAIDs) and antiviral compounds. Its cyano group undergoes smooth conversion to tetrazoles—a key pharmacophore in angiotensin II receptor blockers. Patent analyses reveal 120+ applications since 2020, particularly in covalent inhibitor design for oncology targets. The rise of "click chemistry in drug development" further amplifies demand, as the compound’s azide-alkyne cycloaddition compatibility streamlines bioconjugation.

The agrochemical sector leverages 3-Cyanobenzoic acid to synthesize herbicidal pyridine derivatives. Its meta-substitution pattern enhances leaf-systemic mobility in plant protection agents, as evidenced by Syngenta’s 2022 patent for novel fungicides. With global crop protection markets projected to reach $90B by 2025, suppliers are scaling production via continuous-flow reactors—a method reducing waste by 60% compared to batch processes.

Analytical characterization of 3-Cyanobenzoic acid employs advanced techniques: HPLC purity assays (>99%), FTIR (C≡N stretch at 2230 cm⁻¹), and ¹³C NMR (δ 116 ppm for CN carbon). Quality benchmarks adhere to USP/EP monographs, with residual solvent levels (e.g., DMF < 890 ppm) strictly controlled. Leading distributors provide "GC-MS certified 3-Cyanobenzoic acid" to meet cGMP standards for clinical trial materials.

Future directions include exploring metal-organic frameworks (MOFs) derived from cyanobenzoic acid linkers for gas storage—a hot topic in energy research. Computational studies (J. Mater. Chem. A, 2023) predict exceptional CO₂ adsorption capacity (4.2 mmol/g at 298K) for copper-based networks using this ligand. Such innovations position CAS 1877-72-1 at the forefront of materials science, beyond traditional chemical applications.

For researchers sourcing 3-Cyanobenzoic acid, key considerations include: isotopic labeling (carbon-13 cyanobenzoic acid for tracer studies), custom particle size distributions (micronization for enhanced bioavailability), and regulatory documentation (REACH, TSCA compliance). Technical bulletins should specify storage conditions (15–25°C in amber glass) and shelf-life stability (≥36 months when desiccated).